Cas no 2138513-59-2 (1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane)

• Product Name: 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane
• CAS No: 2138513-59-2
• MF: C₁₂H₂₂BrClO
• MW: 297.659482479095
• CID: 6429175
• PubChem ID: 165487741
• Update Time: 2025-10-28

1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane
• 2138513-59-2
• EN300-1133707
• 1-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]-3,5-dimethylcyclohexane

• Inchi： 1S/C12H22BrClO/c1-9-4-10(2)6-11(5-9)15-12(3,7-13)8-14/h9-11H,4-8H2,1-3H3
• InChI Key： HXWZEQHDBGHLMI-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OC1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 296.05426g/mol
• Monoisotopic Mass: 296.05426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane

1-(1-Bromo-3-Chloro-2-Methylpropan-2-yl)Oxy-3,5-Dimethylcyclohexane: A Comprehensive Overview

The compound 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3,5-dimethylcyclohexane (CAS No. 2138513-59-2) is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclohexane ring, which is substituted with two methyl groups at the 3 and 5 positions, and an ether group (-O-) attached to a bromo-chloro-substituted tertiary carbon. The presence of multiple halogen atoms (bromine and chlorine) in its structure makes it particularly interesting for researchers exploring the effects of halogenation on molecular properties.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its potential applications in drug delivery systems and advanced materials. For instance, researchers have explored the use of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy derivatives as building blocks for constructing bioactive molecules. The cyclohexane ring provides a rigid framework, while the ether linkage introduces flexibility, making this compound versatile for various chemical transformations.

One of the most notable advancements in this area involves the development of novel synthetic routes for CAS No. 2138513-59-2. Traditional methods often relied on multi-step reactions involving hazardous reagents, but recent breakthroughs have introduced greener and more efficient protocols. For example, a study published in *Green Chemistry* demonstrated the use of microwave-assisted synthesis to prepare this compound in high yield and with minimal environmental impact. This approach not only simplifies the synthesis process but also aligns with current trends toward sustainable chemistry.

The structural features of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy derivatives make them ideal candidates for studying stereochemical effects in organic reactions. The bulky substituents on the cyclohexane ring create steric hindrance, which can influence reaction pathways and selectivity. This property has been exploited in asymmetric catalysis, where the compound serves as a chiral auxiliary to induce enantioselectivity in key transformations.

In addition to its chemical significance, this compound has found applications in polymer science. Researchers have incorporated CAS No. 2138513-59-2 into polymeric networks to enhance mechanical properties such as tensile strength and thermal stability. The bromine and chlorine atoms contribute to cross-linking efficiency, making these materials suitable for high-performance applications in aerospace and automotive industries.

Another emerging area of research involves the use of 1-(1-bromo-3-chloro-2-methylpropan-2-yloxycyclohexane derivatives in drug delivery systems. The ether group allows for functionalization with targeting ligands or stimuli-responsive moieties, enabling precise drug release profiles. Preclinical studies have shown promising results in controlled drug delivery, particularly for anticancer agents where targeted therapy is critical.

Looking ahead, the versatility of CAS No. 2138513-59-2 suggests that it will continue to play a pivotal role in advancing chemical research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable tool for scientists across multiple disciplines.